Cas no 1048679-75-9 (1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide)

• Product Name: 1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide
• CAS No: 1048679-75-9
• MF: C₁₇H₁₇N₅O₆S
• MW: 419.411782026291
• CID: 6016544
• PubChem ID: 16861423
• Update Time: 2025-05-20

1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide
• 1-(4-methoxyphenyl)sulfonyl-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide
• F2483-0183
• AKOS024651336
• N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-1-((4-methoxyphenyl)sulfonyl)pyrrolidine-2-carboxamide
• 1048679-75-9

• Inchi： 1S/C17H17N5O6S/c1-26-11-4-6-12(7-5-11)29(24,25)22-10-2-3-13(22)15(23)19-17-21-20-16(27-17)14-8-9-18-28-14/h4-9,13H,2-3,10H2,1H3,(H,19,21,23)
• InChI Key： PXPKDWZBWFBVBU-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCCC1C(NC1=NN=C(C2ON=CC=2)O1)=O

Computed Properties

• Exact Mass: 419.08995445g/mol
• Monoisotopic Mass: 419.08995445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 149Ų

Additional information on 1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide

Introduction to 1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide (CAS No. 1048679-75-9)

1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide (CAS No. 1048679-75-9) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of 1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide is characterized by a pyrrolidine core linked to a 4-methoxybenzenesulfonyl group and an N-substituted 1,3,4-oxadiazole moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The sulfonyl group enhances the compound's polarity and solubility in aqueous environments, while the oxadiazole ring contributes to its stability and reactivity.

Synthesis of 1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide typically involves a multi-step process. One common approach is the reaction of 4-methoxybenzenesulfonyl chloride with pyrrolidine to form the sulfonyl amide intermediate. This intermediate is then coupled with an appropriately substituted 1,3,4-oxadiazole derivative through a coupling reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

In terms of biological activity, 1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]pyrrolidine-2-carboxamide has shown promising results in various preclinical studies. It has been investigated for its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its ability to inhibit the activity of certain kinases and proteases, which are key targets in cancer and inflammatory diseases. Additionally, the compound has exhibited anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

Recent research has also explored the pharmacokinetic properties of 1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl)pyrrolidine-2-carboxamide. Studies have shown that it has favorable absorption and distribution profiles in animal models. The compound is rapidly absorbed following oral administration and exhibits good tissue penetration. These properties make it a suitable candidate for further development as a therapeutic agent.

The safety profile of 1-(4-methoxybenzenesulfonyl)-N-[5-(1,2-oxazol-5-y l)-1 ,3 ,4 - o x ad i az ol - 2 - y l ) p y r ro l i d i n e - 2 - c ar b ox am id e has been evaluated in preclinical toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-(4-methoxybenzenesulfonyl)-N-[5-(1 , 2 - o x az ol - 5 - y l ) - 1 , 3 , 4 - o x ad i az ol - 2 - y l ) p y r ro l i d i n e - 2 - c ar b ox am id e (CAS No. 1048679 -7 5 -9 ) represents a promising molecule with significant potential in pharmaceutical research and development. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation into its therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.